Cas no 1803607-30-8 (5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride)

• Product Name: 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride
• CAS No: 1803607-30-8
• MF: C₉H₁₅Cl₂N₃O
• MW: 252.140899896622
• CID: 5054356
• PubChem ID: 75525003
• Update Time: 2025-06-13

5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)pyrimidin-2-ol dihydrochloride
• 5-piperidin-4-yl-1H-pyrimidin-2-one;dihydrochloride
• 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride

• Inchi： 1S/C9H13N3O.2ClH/c13-9-11-5-8(6-12-9)7-1-3-10-4-2-7;;/h5-7,10H,1-4H2,(H,11,12,13);2*1H
• InChI Key： VUVRRWIYXSNOKB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1N=CC(=CN1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Topological Polar Surface Area: 53.5

Additional information on 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride

Comprehensive Overview of 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride (CAS No. 1803607-30-8)

5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride (CAS No. 1803607-30-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical research and drug development. This compound, characterized by its piperidine and pyrimidine moieties, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting various diseases, including neurological disorders and metabolic conditions.

The molecular structure of 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride features a pyrimidin-2-ol core linked to a piperidin-4-yl group, which enhances its binding affinity to biological targets. This structural uniqueness makes it a valuable intermediate in synthesizing more complex molecules. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, due to its ability to modulate key signaling pathways. The dihydrochloride salt form improves its solubility, facilitating its use in in vitro and in vivo studies.

In the context of current trends, 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride aligns with the growing demand for small molecule therapeutics and precision medicine. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its interactions with proteins of interest. Its relevance extends to neurodegenerative disease research, where it is being evaluated for its potential to cross the blood-brain barrier—a critical factor in treating conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride involves multi-step organic reactions, including cyclization and salt formation. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring consistency for research applications. The compound's physicochemical properties, including its melting point and solubility profile, are well-documented, making it a reliable choice for laboratory use.

Beyond its pharmaceutical potential, 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride is also a subject of interest in academic research and patent filings. Its versatility as a scaffold for drug design has led to its inclusion in several patent applications, highlighting its commercial value. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in drug discovery and chemical biology.

In summary, 5-(Piperidin-4-yl)pyrimidin-2-ol dihydrochloride (CAS No. 1803607-30-8) represents a promising candidate for advancing therapeutic development. Its unique structure, combined with its broad applicability, positions it at the forefront of modern medicinal chemistry. Whether in high-throughput screening or targeted drug design, this compound continues to inspire new avenues of scientific inquiry and innovation.